Cas no 2152201-70-0 (3-(azidomethyl)oxane)

• Product name: 3-(azidomethyl)oxane
• CAS No: 2152201-70-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5325034
• PubChem ID: 134162340

3-(azidomethyl)oxane Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)oxane

• Inchi： 1S/C6H11N3O/c7-9-8-4-6-2-1-3-10-5-6/h6H,1-5H2
• InChI Key： ALXRLWDZBWIMOP-UHFFFAOYSA-N
• SMILES： C(C1COCCC1)N=[N+]=[N-]

Additional information on 3-(azidomethyl)oxane

Comprehensive Overview of 3-(azidomethyl)oxane (CAS No. 2152201-70-0): Properties, Applications, and Innovations

The compound 3-(azidomethyl)oxane (CAS No. 2152201-70-0) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and versatile applications. This heterocyclic compound, characterized by an oxane (tetrahydropyran) ring substituted with an azidomethyl group at the 3-position, serves as a valuable intermediate in pharmaceutical research, material science, and bioconjugation technologies. Its CAS number 2152201-70-0 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry.

One of the key reasons for the rising interest in 3-(azidomethyl)oxane is its role in click chemistry, a field that has revolutionized drug discovery and polymer science. The presence of the azide functional group enables efficient Huisgen cycloaddition reactions with alkynes, making it indispensable for labeling biomolecules, designing hydrogels, and developing targeted drug delivery systems. Researchers often query terms like "azidomethyloxane synthesis" or "3-(azidomethyl)oxane applications" to explore its potential in these cutting-edge domains.

From a structural perspective, the oxane ring provides rigidity and stability, while the azidomethyl moiety offers reactivity for further functionalization. This balance makes CAS 2152201-70-0 particularly useful in designing bioorthogonal probes—a hot topic in live-cell imaging and diagnostics. Recent publications highlight its utility in creating fluorescent tags and PET tracers, addressing the demand for non-invasive imaging tools in oncology and neurology.

In material science, 3-(azidomethyl)oxane is explored for modifying polymer backbones, enhancing properties like biodegradability and mechanical strength. Searches for "azide-functionalized oxane derivatives" often lead to studies on its incorporation into smart materials responsive to environmental stimuli. Such innovations align with global trends toward sustainable and adaptive materials, a focus area in green chemistry initiatives.

Safety and handling of 3-(azidomethyl)oxane are also frequently discussed topics. While not classified as hazardous under standard regulations, proper storage conditions (e.g., avoidance of light and moisture) are emphasized to maintain its stability. Queries like "CAS 2152201-70-0 safety data" reflect user concerns about laboratory best practices, underscoring the need for clear technical documentation.

The synthesis of 3-(azidomethyl)oxane typically involves nucleophilic substitution reactions on 3-(halomethyl)oxane precursors, with sodium azide as a reagent. Optimization of this process—often searched as "high-yield synthesis of 2152201-70-0"—is critical for industrial-scale production. Recent advances in catalytic methods and solvent selection have improved efficiency, reducing energy consumption and waste generation.

Looking ahead, the demand for 3-(azidomethyl)oxane is expected to grow alongside advancements in precision medicine and functional materials. Its compatibility with biomolecular engineering and nanotechnology positions it as a cornerstone in interdisciplinary research. As the scientific community continues to explore its potential, CAS 2152201-70-0 remains a compound of enduring interest and utility.